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Compound of Interest

Compound Name: 4-Methyl-1,4-heptadiene

Cat. No.: B080527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-1,4-heptadiene is a volatile organic compound with the chemical formula C8H14. As

a diolefin, its structure contains two carbon-carbon double bonds, which are key to its reactivity.

This guide provides a comprehensive overview of its molecular structure, physicochemical

properties, potential synthetic routes, and spectroscopic characterization. The information

herein is intended to support research and development activities where this and related

unsaturated hydrocarbons are of interest.

Molecular Structure and Properties
4-Methyl-1,4-heptadiene is a non-conjugated diene, meaning its double bonds are separated

by more than one single bond. This structural motif dictates its chemical behavior, which is

primarily characterized by reactions of the individual double bonds.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-1,4-heptadiene is presented in

Table 1. It is important to note that some of these values are predicted based on computational

models.
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Property Value Source

Molecular Formula C8H14 --INVALID-LINK--

Molecular Weight 110.20 g/mol --INVALID-LINK--

IUPAC Name 4-methylhepta-1,4-diene --INVALID-LINK--

CAS Number 13857-55-1 --INVALID-LINK--

Boiling Point 115-116 °C (predicted) ChemSpider

Density 0.74 g/cm³ (predicted) ChemSpider

SMILES C=CCC(=C)CC PubChem

InChI
InChI=1S/C8H14/c1-4-6-8(3)7-

5-2/h4,7H,5-6H2,1-3H3
PubChem

Molecular Visualization
The two-dimensional structure of 4-Methyl-1,4-heptadiene is depicted below. This

visualization was generated using the DOT language and highlights the connectivity of the

atoms within the molecule.
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4-Methyl-1,4-heptadiene
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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